Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate

• IUPAC Name: methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate
• InChI: InChI=1S/C11H19NO2/c1-3-4-10-5-11(6-10,7-10)8(12)9(13)14-2/h8H,3-7,12H2,1-2H3
• InChI Key: MQYBOLKISNLOST-UHFFFAOYSA-N
• Canonical SMILES: CCCC12CC(C1)(C2)C(C(=O)OC)N
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol

Description

Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate, also known as MPBP, is a synthetic compound that belongs to the class of psychoactive substances. It was first synthesized in the 1970s and has since gained attention in the scientific community due to its potential therapeutic properties. In

Mechanism of Action

The exact mechanism of action of Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate is not fully understood, but it is believed to interact with the brain's reward system by modulating the release of neurotransmitters such as dopamine and serotonin. Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has been shown to increase dopamine and serotonin levels in certain brain regions, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has been shown to have a range of biochemical and physiological effects. It has been reported to increase locomotor activity in animal models, indicating that it may have stimulant properties. Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has also been shown to increase heart rate and blood pressure in animal models, suggesting that it may have cardiovascular effects. Additionally, Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has been shown to increase body temperature in animal models, indicating that it may have thermogenic properties.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has several advantages for lab experiments, including its ease of synthesis and its well-established effects in animal models. However, there are also limitations to its use in research. For example, Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has not been extensively studied in humans, so its potential therapeutic properties and side effects in humans are not well understood. Additionally, the psychoactive properties of Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate may make it difficult to study in certain contexts.

Future Directions

There are several potential future directions for research on Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate. One area of interest is the development of Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate-based medications for the treatment of anxiety and depression. Another potential direction is the investigation of Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate's potential as a medication for substance abuse disorders. Additionally, further research is needed to fully understand the mechanism of action of Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate and its potential side effects in humans.
Conclusion
Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate, or Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. It has been investigated for its anxiolytic, antidepressant-like, and anti-addictive effects, among others. While Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has several advantages for lab experiments, there are also limitations to its use, and further research is needed to fully understand its potential therapeutic properties and side effects in humans.

Synthesis Methods

The synthesis method for Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate involves the reaction of 3-propyl-1-bicyclo[1.1.1]pentan-1-ol with methyl chloroacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with ammonia to yield Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate. This synthesis method has been reported in several scientific publications and has been used to produce Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate for research purposes.

Scientific Research Applications

Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has been used in various scientific research studies to investigate its potential therapeutic properties. One study found that Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has anxiolytic effects in animal models, suggesting that it may be useful in the treatment of anxiety disorders. Another study reported that Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has antidepressant-like effects in animal models, indicating that it may have potential as an antidepressant medication. Methyl 2-amino-2-(3-propyl-1-bicyclo[1.1.1]pentanyl)acetate has also been investigated for its potential use in the treatment of substance abuse disorders, as it has been shown to reduce the reinforcing effects of cocaine in animal models.